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Compound Name: NeoSTX

Cat. No.: B000022 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the clinical development of

NeoSTX, a novel long-acting local anesthetic. The information is compiled from published

clinical trial data and is intended to guide further research and development efforts in the field

of anesthesiology.

Introduction
NeoSTX (Neosaxitoxin) is a potent, site-1 voltage-gated sodium channel blocker under

investigation as a long-acting local anesthetic.[1] By reversibly binding to the outer pore of the

sodium channel, NeoSTX inhibits the generation and propagation of nerve impulses, resulting

in prolonged local anesthesia.[1][2] Clinical trials have explored its use alone and in

combination with other local anesthetics and vasoconstrictors to extend the duration of

analgesia, potentially reducing the need for postoperative opioids.

Mechanism of Action
NeoSTX exerts its anesthetic effect by blocking the influx of sodium ions through voltage-gated

sodium channels (Nav) in the neuronal cell membrane. This action prevents the depolarization

of the nerve fiber, thereby blocking the transmission of pain signals. The primary target of

NeoSTX is the site-1 receptor on the alpha subunit of the sodium channel.
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The following diagram illustrates the mechanism of action of NeoSTX at the neuronal level.
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Mechanism of NeoSTX as a site-1 sodium channel blocker.

Clinical Trials Overview
NeoSTX has been evaluated in clinical trials to assess its safety, tolerability, pharmacokinetics,

and efficacy as a long-acting local anesthetic. The primary focus has been on its use for

cutaneous anesthesia and postoperative pain management.

Phase 1 Clinical Trial
A Phase 1, randomized, double-blind, placebo-controlled, dose-escalation trial was conducted

to evaluate the safety and efficacy of NeoSTX for cutaneous anesthesia in healthy male

volunteers.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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